9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine

• Molecular Formula: C13H20N2S
• Molecular Weight: 236.38 g/mol
• IUPAC Name: 9-(thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine
• InChI: InChI=1S/C13H20N2S/c14-10-7-11-3-1-4-12(8-10)15(11)9-13-5-2-6-16-13/h2,5-6,10-12H,1,3-4,7-9,14H2
• InChI Key: BJUFNPCCDQBTLY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC(C1)N2CC3=CC=CS3)N

Description

9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine (CAS: 1340533-69-8) is a bicyclic amine derivative featuring a thiophene ring attached via a methylene bridge at the 9-position of the azabicyclo[3.3.1]nonane scaffold. Its molecular formula is C₁₃H₂₀N₂S (MW: 236.38), and it is structurally distinguished by the sulfur-containing heteroaromatic thiophene group, which confers unique electronic and steric properties compared to simpler alkyl or aryl substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(Thiophen-2-ylmethyl)-9-azabicyclo[331]nonan-3-amine typically involves the formation of the azabicyclo[33One common method involves the radical C-carbonylation of methylcyclohexylamines . This process includes the generation of δ-amino- and δ-amidoalkyl radicals, which then undergo cyclization to form the azabicyclo[3.3.1]nonane structure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of advanced catalysts and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The azabicyclo structure can be reduced to form different amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include m-chloroperbenzoic acid and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines and thiols can be used under mild conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxides, while reduction of the azabicyclo structure can produce various amine derivatives.

Scientific Research Applications

9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antifungal and antibacterial properties.

Medicine: Explored for its potential use in drug development, particularly for its analgesic and anti-inflammatory properties.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine involves its interaction with various molecular targets. The thiophene ring can interact with enzymes and receptors, modulating their activity. The azabicyclo structure can also interact with neurotransmitter receptors, potentially influencing neurological pathways.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between the target compound and its analogs:

Compound Name	Substituent (9-position)	Molecular Formula	Molecular Weight	Key Features
9-(Thiophen-2-ylmethyl)-9-azabicyclo[...]-3-amine	Thiophen-2-ylmethyl	C₁₃H₂₀N₂S	236.38	Aromatic sulfur group; potential for π-π interactions
9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine	Methyl	C₉H₁₈N₂	154.26	Compact alkyl group; used as Granisetron Impurity E
9-Cyclopropyl-9-azabicyclo[...]nonan-3-amine	Cyclopropyl	C₁₁H₂₀N₂	180.29	Non-aromatic ring; increased lipophilicity
N-Substituted phenylcarbamate analogs	Phenylcarbamate	Varies	~300–350	Bulky aromatic groups; high sigma-2 receptor affinity
4-Methyl-N-(9-methyl-9-azabicyclo[...])benzamide	Benzamide	C₁₈H₂₄N₂O	284.40	Amide functionality; altered solubility and hydrogen-bonding capacity

Key Observations :

• Methyl and cyclopropyl analogs prioritize steric simplicity, with cyclopropyl increasing lipophilicity without aromaticity .
• Phenylcarbamate derivatives exhibit higher molecular weights and selectivity for sigma-2 receptors, suggesting substituent bulk influences receptor specificity .

Receptor Binding and Selectivity:

• Sigma-2 receptors: Phenylcarbamate analogs (e.g., compound 2f in ) show nanomolar affinity (Ki < 10 nM) and >100-fold selectivity over sigma-1 receptors. The thiophene derivative’s affinity remains unstudied but may leverage similar hydrophobic interactions .
• Adenosine receptors: Methyl-substituted analogs (e.g., granatanamine) act as intermediates in adenosine receptor agonist synthesis, highlighting the scaffold’s versatility .

Stereochemical Impact

• Endo vs. exo isomers : The methyl analog’s endo-3-amine configuration (e.g., Granisetron Impurity E) is pharmacologically active, whereas exo isomers often show reduced receptor engagement . Stereochemistry for the thiophene derivative is unspecified but likely influences binding if similar.

Biological Activity

9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine is a complex organic compound belonging to the class of azabicyclo compounds, which are recognized for their diverse biological activities. The unique structure, featuring a thiophene ring, enhances its potential applications in medicinal chemistry, particularly in drug development.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C13H20N2S
Molecular Weight	236.38 g/mol
IUPAC Name	9-(thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine
InChI Key	BJUFNPCCDQBTLY-UHFFFAOYSA-N

The biological activity of 9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The thiophene moiety is known to modulate the activity of these targets, potentially influencing neurological pathways and exhibiting antimicrobial properties.

Antimicrobial Properties

Research indicates that compounds similar to 9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine exhibit significant antimicrobial activity. For instance, studies have shown that related azabicyclo compounds possess antifungal and antibacterial properties, making them suitable candidates for further exploration in drug development .

Analgesic and Anti-inflammatory Effects

The compound has been explored for its analgesic and anti-inflammatory effects. In vitro studies suggest that it may inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation . This property makes it a potential candidate for treating conditions characterized by pain and inflammation.

Case Studies

Several case studies highlight the biological activity of related compounds:

• Sigma Receptor Binding : A series of N-substituted 9-azabicyclo[3.3.1]nonan derivatives were studied for their binding affinity to sigma receptors, which play a role in pain modulation and neuroprotection . The binding affinities of these compounds were found to be in the nanomolar range, indicating potent interactions.
• Antifungal Activity : Compounds with similar structures have been tested against various fungal strains, showing moderate to excellent antifungal activity . These findings suggest that the presence of the thiophene ring enhances the bioactivity of the azabicyclo framework.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine, a comparison with similar compounds is essential:

Compound Name	Unique Features
Bicyclo[3.3.1]nonane	Lacks thiophene ring; simpler structure
7-(Thiophen-2-ylmethyl)-3-selena-7-azabicyclo[3.3.1]nonan-9-one	Contains selenium; different reactivity
3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonane	Additional methyl groups; altered properties

The presence of the thiophene ring in 9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine enhances its chemical reactivity and biological activity compared to its analogs.